![molecular formula C19H38ClNO4 B151927 DL-Lauroylcarnitine chloride CAS No. 14919-37-0](/img/structure/B151927.png)
DL-Lauroylcarnitine chloride
Overview
Description
DL-Lauroylcarnitine chloride, also known as DL-LAC, is a synthetic derivative of lauroylcarnitine, an amino acid found in the body. It is a lipid-soluble compound that has been studied for its potential applications in a variety of fields, ranging from biochemical research to pharmaceutical and cosmetic products.
Scientific Research Applications
Interaction with Surfactants : A study by Ghosh and Dey (2011) explored the interaction of sodium N-lauroylsarcosinate with surfactants like N-cetylpyridinium chloride and N-dodecylpyridinium chloride. This research demonstrated the formation of stable vesicles in aqueous mixtures, which are potentially useful in pH-triggered drug release (Ghosh & Dey, 2011).
Enhancement of Drug Absorption : Kagatani et al. (1996) investigated the enhancement of nasal absorption of salmon calcitonin by lauroylcarnitine chloride in rats. This study highlighted the role of lauroylcarnitine chloride in increasing the bioavailability of drugs administered nasally (Kagatani et al., 1996).
Surface Adsorption and Solution Aggregation : Liu et al. (2021) examined the surface adsorption and aggregation behavior of lauroyl-l-carnitine. Their findings suggest potential applications of lauroyl-l-carnitine as a solubilizing agent due to its amphiphilic nature and stability across various conditions (Liu et al., 2021).
Nasal Absorption Kinetics in Hormone Delivery : Another study by Kagatani et al. (1998) focused on the nasal absorption kinetics of human growth hormone enhanced by lauroylcarnitine chloride in rats, demonstrating its efficiency in delivering hormones through the nasal route (Kagatani et al., 1998).
Effects on Tight Junction Proteins : Doi, Tomita, and Hayashi (2011) explored the effects of lauroylcarnitine on major tight junction proteins, shedding light on its role in modulating the absorption mechanisms in cellular models (Doi, Tomita, & Hayashi, 2011).
Biocompatible Delivery Systems : Ullah et al. (2016) developed a biocompatible delivery system using a creatinine-based nonionic surfactant with lauroyl chloride for enhanced oral bioavailability of Clarithromycin (Ullah et al., 2016).
Application in Enhanced Oil Recovery : Research by Cui et al. (2011) focused on the synthesis of dodecyl lauroyl benzene sulfonate, including lauroyl chloride, for application in enhanced oil recovery, showcasing its utility in industrial processes (Cui et al., 2011).
Probing Photosystem II Function : A study by Wydrzynski and Huggins (1983) utilized lauroyl choline chloride to probe the function of Photosystem II, demonstrating its application in understanding complex biological processes (Wydrzynski & Huggins, 1983).
Mechanism of Action
Biochemical Analysis
Cellular Effects
DL-Lauroylcarnitine chloride has been shown to influence cell function . It is known to enhance the absorption of certain compounds, particularly through mucosal membranes
Molecular Mechanism
It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules
Metabolic Pathways
This compound is involved in the metabolism of most mammals, plants, and some bacteria . It plays a key role in lipid metabolism and beta-oxidation . It is used to transport long-chain fatty acids into the mitochondria to be oxidized for energy production .
Properties
IUPAC Name |
(3-carboxy-2-dodecanoyloxypropyl)-trimethylazanium;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H37NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-19(23)24-17(15-18(21)22)16-20(2,3)4;/h17H,5-16H2,1-4H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDBBUDRTWRVCFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H38ClNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14919-37-0 | |
Record name | 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxododecyl)oxy]-, chloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14919-37-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Lauroylcarnitine chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014919370 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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